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Compound of Interest

Methyl Cyclohex-2-ene-1-
Compound Name:
carboxylate

Cat. No.: B1654662

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Methyl
Cyclohex-2-ene-1-carboxylate. The information is compiled from available safety data sheets
and general laboratory safety protocols. It is imperative to supplement these guidelines with a
thorough review of the specific Safety Data Sheet (SDS) provided by the supplier and to
conduct a risk assessment for any experimental procedure involving this chemical.

Chemical and Physical Properties

Quantitative data for Methyl Cyclohex-2-ene-1-carboxylate is not extensively available in
public literature. The following tables summarize the available information and highlight the
data that is currently not available.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH1202 --INVALID-LINK--
Molecular Weight 140.18 g/mol --INVALID-LINK--
Appearance Colorless clear liquid --INVALID-LINK--
Odor No data available
Boiling Point Not available
Melting Point Not available
Not available (Assumed to be
] between 37.8 and 93.3 °C
Flash Point _ --INVALID-LINK--
based on NFPA rating for
similar compounds)
Density 1.028 g/mL at 20 °C --INVALID-LINK--

Vapor Pressure

No data available

Water Solubility

No data available

Autoignition Temperature

No data available

Table 2: Toxicological Data
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Endpoint Value Source

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity
(LC50)

No data available

No component of this product
present at levels greater than

or equal to 0.1% is identified

Carcinogenicity --INVALID-LINK--

as probable, possible or
confirmed human carcinogen
by IARC.

Hazard Identification and GHS Classification

Methyl Cyclohex-2-ene-1-carboxylate is classified as a hazardous chemical. The GHS

classification is summarized below.

Table 3: GHS Hazard Classification
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement

H226:

Flammable . o
o Category 3 () Warning Flammable liquid

Liquids

and vapor.[1]
Skin

) o ) H315: Causes

Corrosion/Irritatio  Category 2 | Warning o

skin irritation.[1]
n
Serious Eye H319: Causes
Damage/Eye Category 2A | Warning serious eye
Irritation irritation.[1]
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 | Warning cause respiratory
(Respiratory tract irritation.[1]
irritation)

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedure. However, the following minimum PPE is required when handling Methyl Cyclohex-
2-ene-1-carboxylate:

o Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH approved
safety goggles. A face shield should be worn if there is a risk of splashing.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves
must be inspected prior to use and disposed of properly after use.

o Skin and Body Protection: A flame-retardant lab coat or impervious clothing should be worn.
Ensure that skin is not exposed.
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o Respiratory Protection: If working outside of a certified chemical fume hood or in a poorly
ventilated area, a NIOSH-approved respirator with an organic vapor cartridge is required.

Safe Handling Protocol

Objective: To provide a standardized procedure for the safe handling of Methyl Cyclohex-2-
ene-1-carboxylate to minimize exposure and risk.

Materials:
e Methyl Cyclohex-2-ene-1-carboxylate
e Appropriate solvents
e Glassware
o Calibrated balance
e Spatula/pipettes
e Chemical fume hood
 Spill kit for flammable liquids
Procedure:
e Preparation:
o Ensure a certified chemical fume hood is available and functioning correctly.

o Clear the work area of any unnecessary equipment and ignition sources (e.g., hot plates,
open flames, spark-producing equipment).

o Ensure a spill kit for flammable liquids is readily accessible.
o Don the appropriate PPE as described in section 3.1.

» Weighing and Transferring:
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o Perform all weighing and transferring operations within the chemical fume hood.
o Use a tared, sealed container for weighing to minimize vapor release.
o When transferring the liquid, do so slowly and carefully to avoid splashing.

o If transferring from a larger container, ensure proper grounding and bonding to prevent
static discharge.

o Keep containers tightly closed when not in use.

e Dissolving and Reactions:

o When dissolving the compound or running a reaction, add it slowly to the solvent or
reaction mixture.

o Use a magnetic stirrer to ensure gentle and even mixing.

o If heating is required, use a heating mantle or oil bath with a temperature controller. Do not
use an open flame.

e Post-Handling:
o Wipe down the work area with an appropriate solvent and then soap and water.

o Dispose of all contaminated materials (e.g., pipette tips, wipes) in a designated hazardous

waste container.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly.

Storage Protocol

Objective: To ensure the safe and stable storage of Methyl Cyclohex-2-ene-1-carboxylate.
Procedure:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
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e The storage area should be away from heat, sparks, open flames, and other ignition

sources.
o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
e Use a flammable storage cabinet for long-term storage.

o Ensure the storage container is properly labeled with the chemical name and all relevant
hazard warnings.

Spill and Emergency Procedures

Objective: To provide clear instructions for responding to a spill or emergency involving Methyl
Cyclohex-2-ene-1-carboxylate.

Procedure:

e Minor Spill (in a chemical fume hood):
o Alert personnel in the immediate area.
o Wear appropriate PPE.

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.

o Decontaminate the area with a suitable solvent followed by soap and water.
e Major Spill (outside of a chemical fume hood or a large volume):
o Evacuate the immediate area and alert others.

o If the spill is flammable and there is a risk of ignition, activate the fire alarm and evacuate
the building.
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o From a safe location, contact the institution's emergency response team and provide
details of the spill.

o Prevent entry to the contaminated area until it has been cleared by safety professionals.

o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal

All waste containing Methyl Cyclohex-2-ene-1-carboxylate must be treated as hazardous
waste.

Procedure:
e Collect all liquid and solid waste in separate, compatible, and clearly labeled containers.
e Do not mix with incompatible waste streams.

o Keep waste containers tightly closed and store them in a designated hazardous waste
accumulation area.

o Follow all institutional and local regulations for the disposal of flammable and irritant
chemical waste. This may involve arranging for collection by a certified hazardous waste
disposal company.[3]

Visual Workflows
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The following diagrams illustrate the logical flow for handling and emergency procedures.

o

Prep%ation

Verify Fume Hood Functionality

'

Clear Work Area of Ignition Sources

'

Locate Spill Kit

'

Don Appropriate PPE

Handling Procedure

Weigh and Transfer in Fume Hood

'

Keep Containers Closed

'

Use Spark-Free Heating Methods

Post-Handling
v

Decontaminate Work Area

'

Dispose of Contaminated Materials

'

Remove PPE and Wash Hands

;
o

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1654662?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for the safe handling of Methyl Cyclohex-2-ene-1-carboxylate.
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Caption: Decision workflow for spill response involving Methyl Cyclohex-2-ene-1-carboxylate.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1654662?utm_src=pdf-body
https://www.benchchem.com/product/b1654662?utm_src=pdf-body-img
https://www.benchchem.com/product/b1654662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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